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Compound of Interest

Compound Name: TCS PIM-11

Cat. No.: B15615689

CAS Number: 491871-58-0

This technical guide provides an in-depth overview of TCS PIM-1 1, a potent and selective
inhibitor of the PIM-1 kinase, for researchers, scientists, and drug development professionals.
This document outlines its biochemical properties, key signaling pathways, and detailed
experimental protocols.

Core Properties and Quantitative Data

TCS PIM-1 1 is an ATP-competitive inhibitor of the PIM-1 kinase, a serine/threonine kinase
involved in the regulation of cell cycle progression and apoptosis.[1][2][3] It exhibits high
selectivity for PIM-1 over other related kinases.
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Property Value Source
CAS Number 491871-58-0 [1]12]
Molecular Formula C18H11BrN20:2 [2]
Molecular Weight 367.2 g/mol [2]

ICso (PIM-1) 50 nM [4][5]
ICso0 (PIM-2) >20,000 nM [4]

ICso (MEK1/2) >20,000 nM [4]
Mechanism of Action ATP-competitive [1]
Solubility Soluble in DMSO [2]

PIM-1 Signaling Pathways

PIM-1 is a key downstream effector of the JAK/STAT signaling pathway, which is activated by

various cytokines and growth factors. Once expressed, PIM-1 phosphorylates a range of

downstream targets, thereby regulating cellular processes like proliferation, survival, and

apoptosis.
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Prepare TCS PIM-1 1 Dilutions
Add Inhibitor to Plate

Add PIM-1 Enzyme

Add Substrate & ATP
(Start Reaction)

Incubate (1 hr)

Add ADP-Glo™ Reagent
(Stop Reaction)

Incubate (40 min)

Add Kinase Detection Reagent

Incubate (30 min)

Measure Luminescence

Analyze Data (ICso)

Click to download full resolution via product page

Seed Cells in Plate

Treat with TCS PIM-1 1

Lyse Cells

'

Quantify Protein

SDS-PAGE & Western Blot

Antibody Incubation

Image and Analyze Blot

© 2025 BenchChem. All rights reserved.

4/6 Tech Support


https://www.benchchem.com/product/b15615689?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15615689?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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